molecular formula C7H6HgNaO3 B1261179 MERCURY, (o-CARBOXYPHENYL)HYDROXY-, SODIUM SALT CAS No. 55939-60-1

MERCURY, (o-CARBOXYPHENYL)HYDROXY-, SODIUM SALT

Cat. No. B1261179
CAS RN: 55939-60-1
M. Wt: 361.7 g/mol
InChI Key: VIKWOIQEHIARBT-UHFFFAOYSA-M
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Description

MERCURY, (o-CARBOXYPHENYL)HYDROXY-, SODIUM SALT, also known as MERCURY, (o-CARBOXYPHENYL)HYDROXY-, SODIUM SALT, is a useful research compound. Its molecular formula is C7H6HgNaO3 and its molecular weight is 361.7 g/mol. The purity is usually 95%.
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properties

CAS RN

55939-60-1

Product Name

MERCURY, (o-CARBOXYPHENYL)HYDROXY-, SODIUM SALT

Molecular Formula

C7H6HgNaO3

Molecular Weight

361.7 g/mol

IUPAC Name

sodium;(2-carboxylatophenyl)mercury;hydrate

InChI

InChI=1S/C7H5O2.Hg.Na.H2O/c8-7(9)6-4-2-1-3-5-6;;;/h1-4H,(H,8,9);;;1H2/q;;+1;/p-1

InChI Key

VIKWOIQEHIARBT-UHFFFAOYSA-M

SMILES

C1=CC=C(C(=C1)C(=O)[O-])[Hg].O.[Na+]

Canonical SMILES

C1=CC=C(C(=C1)C(=O)[O-])[Hg].O.[Na+]

synonyms

2-HMB
2-hydroxymercuribenzoate
ortho-hydroxymercuribenzoate

Origin of Product

United States

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